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Compound of Interest

Compound Name: Methyl L-alaninate

Cat. No.: B155853

This in-depth technical guide provides a comprehensive overview of the solubility of Methyl L-
alaninate hydrochloride, a key building block in pharmaceutical and biochemical research. The
information is tailored for researchers, scientists, and professionals in drug development,
offering quantitative data, detailed experimental methodologies, and visual representations of
experimental workflows.

Solubility Data

The solubility of Methyl L-alaninate hydrochloride has been determined in a variety of
common laboratory solvents. The following tables summarize the available quantitative and
qualitative solubility data.

Table 1: Quantitative Solubility of Methyl L-alaninate Hydrochloride
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o Molar
Solvent Solubility (mg/mL) . Notes
Concentration (M)
Water 100[1][2] ~0.716
Aqueous solution is
Phosphate-Buffered not recommended for
. 10[3] ~0.072
Saline (PBS), pH 7.2 storage for more than
one day.[3]
Ethanol 30[3] ~0.215

Sonication may be
20[3] ~0.143 required to achieve

dissolution.[4]

Dimethyl Sulfoxide
(DMSO0)

Dimethylformamide

20[3] ~0.143
(DMF)

Table 2: Qualitative Solubility of Methyl L-alaninate Hydrochloride

Solvent Solubility
Methanol Soluble
Chloroform Soluble

Experimental Protocols

While specific, detailed experimental protocols for the solubility determination of Methyl L-
alaninate hydrochloride are not extensively published in peer-reviewed literature, a standard
and widely accepted method for determining the solubility of a solid in a liquid is the gravimetric
method. The following is a detailed methodology based on established principles for such
determinations.[5][6][7][8]

Gravimetric Method for Solubility Determination

Objective: To determine the saturation solubility of Methyl L-alaninate hydrochloride in a given
solvent at a specific temperature.
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Materials:

Methyl L-alaninate hydrochloride (solid)

e Solvent of interest

o Thermostatic water bath or heating/cooling system
e Analytical balance

 Vials with airtight caps

o Syringe filters (e.g., 0.45 um PTFE)

o Pipettes

» Evaporating dish or pre-weighed vials

e Oven

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of solid Methyl L-alaninate hydrochloride to a known volume of
the solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

[e]

Seal the vial tightly to prevent solvent evaporation.

o

Place the vial in a thermostatic bath set to the desired temperature.

[¢]

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48
hours). The time to reach equilibrium should be determined empirically.

o Sample Withdrawal and Filtration:

o Once equilibrium is established, allow the undissolved solid to settle.
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o Carefully withdraw a known volume of the supernatant using a pre-heated/cooled pipette
to the same temperature as the solution to avoid precipitation.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry
container. This step is critical to remove any undissolved solid particles.

o Gravimetric Analysis:

o Weigh the container with the filtered saturated solution to determine the mass of the
solution.

o Evaporate the solvent from the solution. This can be done by placing the container in an
oven at a temperature below the decomposition point of Methyl L-alaninate hydrochloride
and above the boiling point of the solvent. A vacuum oven can be used to facilitate
evaporation at a lower temperature.

o Once the solvent is completely evaporated, cool the container to room temperature in a
desiccator and weigh it again.

o Repeat the drying and weighing steps until a constant mass is obtained.
» Calculation of Solubility:

o The mass of the dissolved Methyl L-alaninate hydrochloride is the final constant mass of
the container minus the initial mass of the empty container.

o The mass of the solvent is the mass of the saturated solution minus the mass of the
dissolved solute.

o Solubility can then be expressed in various units, such as g/100g of solvent, mg/mL of
solvent, or molarity.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of Methyl L-alaninate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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